ABSTRACTSpherical-like β-phase silicon nitride (β-Si3N4) powder has been synthesized by direct nitridation of silicon saw dust recovered from the photovoltaic industry in ammonia gas (NH3) at 1300°C with calcium fluoride (CaF2) as additive. The X-ray diffraction (XRD) analysis indicates that the formation of β-Si3N4 is enhanced and accelerated in NH3 compared to nitrogen (N2). The scanning electron microscope (SEM) examination shows that, compared with N2, NH3 contributes to the formation of spherical-like particles, and all irregular silicon particles are transformed into spherical-like β-Si3N4 particles in the NH3 atmosphere. These results indicate that the NH3 atmosphere is conducive to the formation of submicron spherical-like β-Si3N4 particles. A complete submicron spherical-like Si3N4 powder with 93.12 wt% β phase has been synthesized by direct nitridation of silicon saw dust assisted with 5 wt% CaF2 additives in NH3. The mechanism for the formation of the spherical-like β-Si3N4 powder has also been discussed.

ABSTRACTA tremendous effort has been made to develop 2D materials-based FETs for electronic applications due to their atomically thin structures. Typically, the electrical performance of the device can vary with the surface roughness and thickness of the channel layer. Therefore, a two-step surface engineering process is demonstrated to tailor the surface roughness and thickness of MoSe2 multilayers involving exposure of O2 plasma followed by dipping in (NH4)2S(aq) solution. The O2 plasma treatment generated an amorphous MoOx layer to form a MoOx/MoSe2 heterojunction, and the (NH4)2S(aq) treatment tailored the surface roughness of the heterojunction. The ON/OFF current ratio of MoSe2 FET is about 1.1 × 105 and 5.7 × 104 for bare and chemically etched MoSe2, respectively. The surface roughness of the chemically treated MoSe2 is higher than that of the bare, 4.2 ± 0.5 nm against 3.6 ± 0.5 nm. Conversely, a 1-hour exposure of the multilayer MoOx/MoSe2 heterostructure with the (NH4)2S(aq) solution removed the amorphous oxide layer and scaled down the thickness of MoSe2 from ~92.2 nm to ~38.9 nm. The preliminary study shows that this simple two-step strategy can obtain a higher surface-area-to-volume ratio and thickness engineering with acceptable variation in electrical properties.

ABSTRACTPorous piezoelectric materials have been widely used in hydrophone applications owing to their excellent hydrostatic charge constant (dh) and voltage constant (gh). However, owing to the difficulty in sample manufacturing, the evaluation of the overall piezoelectric properties for reliable device design using simulations is challenging. Herein, a two-step simulation was performed to accurately determine the overall properties of the porous PZT. First, the piezoelectric charge constant was calculated by displacement calculations using the electrostrictive effect. Second, using the calculated piezoelectric charge constant and impedance spectrum obtained from the experiment, the initial value for optimizing the properties was selected, and the overall properties were obtained using the parametric estimation technique. These parametric estimation simulation procedures were performed with the samples of radial and thickness modes based on the IEEE standards. Finally, the piezoelectric properties obtained were compared and verified with the experimental values. Therefore, the overall piezoelectric properties include mechanical, frequency and dielectric properties according to the porosity were obtained with reliable results.

ABSTRACTGel casting technology and a two-stage sintering process were used to produce yttria-stabilized tetragonal zirconia (YTZP) ceramics with excellent mechanical properties. A carbonic acid-based polyelectrolyte dispersant was used as a dispersant to prepare a well-dispersed nano-sized (94 nm) zirconia slurry with a high solid content (45 vol%) for gel casting. The functional carboxyl groups of the polyelectrolyte dispersant reacted with epoxy monomer (ethylene glycol diglycidyl ether, EGDGE) as it was added to the slurry, resulting in a decrease in gelling incubation time and an increase in viscosity, resulting in gel casting failure. Adding hydroquinone (HQ) to the slurry can cause polymerization to be delayed and the gel-casting working time to be extended. To control grain growth, a two-stage sintering process was used. The temperature for the first stage of sintering was set at 1300°C, then lowered to 1240°C and soaked for 24 h in the second stage to achieve a relative density of greater than 99%. The two-stage sintered sample has a Vickers hardness of 15.2 GPa, fracture toughness of 7.8 MPa.m1/2, and flexural strength of 771 MPa.

ABSTRACTElectrocatalytic CO2 reduction reaction (CO2RR) has attracted considerable attention as a technology to recycle carbon dioxide (CO2) into raw materials for chemicals using renewable energies. In this study, the electrocatalytic CO2RR activity of Zn-Al layered double hydroxides (LDHs) was studied. Zn-Al LDHs loaded carbon sheets were prepared, and CO2 RR was performed using CO2-saturated KHCO3 electrolyte to confirm the catalytic ability of Zn-Al LDH. Zn-Al LDHs intercalated with CO32− anion were synthesized using the mixture of metal nitrates with the different molar ratio of Zn2+/Al3+ by the co-precipitation process, whose corresponding products were named as Zn2Al1 LDH, Zn3Al1 LDH, and Zn4Al1 LDH, respectively. Except for Zn2Al1 LDH, ZnO was observed to exist as an impurity. The synthesized Zn-Al LDHs exhibited the electrocatalytic CO2RR activity for CO formation. In the case of the Zn2Al1 LDH, the current density of 15 mA cm−2 was obtained with 77% selectivity for CO and 94% selectivity for (CO + H2) at − 1.4 V vs. RHE. Furthermore, Zn3Al1 and Zn4Al1 LDHs showed a significant change relating to ZnO impurities in the XRD patterns and SEM images before and after the CO2RR whereas Zn2Al1 LDH did not show it. These results indicate that Zn-Al LDH is promising as a CO2RR electrocatalyst for CO formation.

ABSTRACTThis paper sketched the basic principles of ceramic materials radioactivity measurement and mathematical calculation formula of testing time. When the sample measurement conditions and the way of data analysis are constant, using sodium iodide gamma spectrometer for getting the radioactive spectra data of 5 groups of samples. In condition of the background count time tb or sample measurement time ts increasing gradually, study the radioactivity specific activity measurement error range of all samples. It is derived when the background count rate of nb and sample counting rate ns is constant, the measurement error ν2 and the sum of reciprocal of the background count time tb and reciprocal of the sample measuring time ts for approximately linear positive correlation. The measurement error of 226Ra, 232Th, 40K radioactive specific activity of different ceramic samples presents the corresponding fluctuations as their initial energy spectrum count rate differences. This study for coordination of the contradiction between ceramic materials radioactive measurement time and the uncertainty has certainly theoretical and practical value.

ABSTRACTIn this work, Ta2O5 films were first deposited on Si substrates by reactive magnetron sputtering of a Ta metal target at various substrate temperatures, RF powers and sputtering pressures. The crystal characteristics of these films can be effectively tailored by controlling the sputtering process. Based on the optimized process parameters, tantalum oxide (TaOx) films with different oxygen component content were sputtered on ITO buffered Si substrates and comparatively investigated. The results show that the film with Ta/TaOx/ITO structure has a resistance switching (RS) behavior and its conduction mechanism is closely related to the O2-/O concentration related to the oxygen partial pressure at the dielectric layer and electrode interface. This study provides an in-depth understanding of the component/structure design and structure-activity relationship for high-performance TaOx-based resistive memory.

ABSTRACTHigh-temperature stability and reliability are in high demand for ultra-thin multilayer ceramic capacitors (MLCCs), which are ubiquitous in electronic industries. Here, two doping matrices of BaTiO3 (BT) and Ba0.97Ca0.03TiO3 (BCT) are chosen to prepare ultra-thin MLCCs, whose effects on the microstructure, nonlinear dielectric properties, temperature stability, and reliability of the capacitors were investigated. Compared with BT-based MLCCs, BCT-based MLCCs possess better core-shell structures, thus, leading to a higher Schottky barrier for inhibiting carrier migration and improving aging performance. For the 1.5 μm-thickness capacitors using the BCT doping matrix rather than BT, the temperature coefficient of capacitance reaches the X7R standard, and the breakdown field increases from 148 to 172 V/μm. Moreover, the ability to resist insulation resistance degradation has been significantly improved. This work demonstrates the great potential of using BCT as the doping matrix to prepare ultra-thin MLCCs with excellent temperature stability and reliability.

ABSTRACTThe features of ferroelectric materials and their applications are presented. State-of-the-art employment of characterization techniques, and the properties of ferroelectric materials are described. Classification of ferroelectric materials, phase transitions, and diffuse phase transition (DPT) have been discussed. Properties of ferroelectrics, polarization-field hysteresis, dielectric hysteresis, reversal of spontaneous polarization, and dielectric properties have been explained. Besides these, piezoelectric and pyroelectric properties of materials have also been demonstrated. The applications of ferroelectric thin films have been discussed with a specific focus on acousto-optic (AO) properties and their applications.

ABSTRACTBinary sulfides were deposited by sequential thermal evaporation with the stacking order glass/CuS/SnS/ZnS and subsequently subjected to a sulfurization-crystallization process, considering two thermal treatment time intervals, 5 and 20 min. The objective of implementing different annealing durations was to identify the best conditions to form CZTS films in the pure kesterite phase. After being subjected to the annealing, the films show structural characteristics of the kesterite phase. However, XRD data showed that prolonged annealing causes degradation of the kesterite phase, leading to the formation of traces of CuS and Cu5Sn2S7. The films annealed for shorter duration, in this case 5 min, present a denser and more uniform surface morphology, better degree of preferential orientation, small Urbach energy of 0.302 eV, and higher photosensitivity. The band gap of the films was 1.46 eV and 1.53 eV for annealing durations 5 and 20 min, respectively.